Nisotirostide

• Molecular Formula: C230H343N59O65
• Molecular Weight: 4975 g/mol
• InChI: InChI=1S/C230H343N59O65/c1-123(2)105-161(210(337)264-147(52-38-100-250-229(240)241)200(327)282-169(114-135-119-244-122-255-135)216(343)279-166(111-132-66-74-139(295)75-67-132)212(339)275-162(106-124(3)4)211(338)283-170(115-178(234)298)217(344)281-168(113-134-118-253-143-46-29-27-44-141(134)143)215(342)276-163(107-125(5)6)218(345)286-191(128(9)291)222(349)270-148(53-39-101-251-230(242)243)197(324)265-151(76-85-176(232)296)202(329)262-145(50-36-98-248-227(236)237)198(325)273-160(192(235)319)108-129-60-68-136(292)69-61-129)274-206(333)153(81-90-186(309)310)261-193(320)126(7)256-208(335)164(109-130-62-70-137(293)71-63-130)278-213(340)165(110-131-64-72-138(294)73-65-131)277-199(326)146(51-37-99-249-228(238)239)263-203(330)152(77-86-177(233)297)267-214(341)167(112-133-117-252-142-45-28-26-43-140(133)142)280-207(334)154(82-91-187(311)312)266-204(331)155(83-92-188(313)314)268-221(348)175-56-42-104-289(175)225(352)172(121-290)285-194(321)127(8)257-209(336)171(116-190(317)318)284-201(328)150(80-89-185(307)308)259-182(302)120-254-219(346)173-54-40-102-287(173)223(350)158(272-205(332)156(84-93-189(315)316)269-220(347)174-55-41-103-288(174)224(351)157(47-30-32-94-231)271-196(323)144-49-35-97-245-144)48-31-34-95-246-179(299)57-24-22-33-96-247-195(322)149(79-88-184(305)306)258-181(301)87-78-159(226(353)354)260-180(300)58-23-20-18-16-14-12-10-11-13-15-17-19-21-25-59-183(303)304/h26-29,43-46,60-75,117-119,122-128,144-175,191,245,252-253,290-295H,10-25,30-42,47-59,76-116,120-121,231H2,1-9H3,(H2,232,296)(H2,233,297)(H2,234,298)(H2,235,319)(H,244,255)(H,246,299)(H,247,322)(H,254,346)(H,256,335)(H,257,336)(H,258,301)(H,259,302)(H,260,300)(H,261,320)(H,262,329)(H,263,330)(H,264,337)(H,265,324)(H,266,331)(H,267,341)(H,268,348)(H,269,347)(H,270,349)(H,271,323)(H,272,332)(H,273,325)(H,274,333)(H,275,339)(H,276,342)(H,277,326)(H,278,340)(H,279,343)(H,280,334)(H,281,344)(H,282,327)(H,283,338)(H,284,328)(H,285,321)(H,286,345)(H,303,304)(H,305,306)(H,307,308)(H,309,310)(H,311,312)(H,313,314)(H,315,316)(H,317,318)(H,353,354)(H4,236,237,248)(H4,238,239,249)(H4,240,241,250)(H4,242,243,251)/t126-,127-,128+,144-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163-,164-,165-,166-,167-,168-,169-,170-,171-,172-,173-,174-,175-,191-/m0/s1
• InChIKey: FUJAXTAKFUGOHA-HXYPJNMFSA-N

Nisotirostide (LY-3457263) Overview

Nisotirostide (LY-3457263) is a synthetic 36-amino acid peptide analogue of Peptide YY (PYY) that functions as a selective agonist at the neuropeptide Y2 receptor (NPY2R/Y2R) [1]. With a molecular weight of approximately 4974.5 Da [1], this subcutaneously administered investigational compound is being developed by Eli Lilly and Company as a potential therapy for type 2 diabetes mellitus (T2DM) and obesity [2]. Unlike the dominant incretin-based pharmacotherapies (GLP-1 receptor agonists and GIP/GLP-1 dual agonists), nisotirostide engages the NPY system, which is a distinct pathway for appetite suppression and metabolic regulation . As of 2026, the compound has completed Phase I clinical evaluation and is currently in Phase II development, with the highest reported development phase being Phase II for T2DM [2].

Target NPY2R selective agonist for metabolic signaling studies

Format Long-acting once-weekly dosing supports chronic in vivo models

Context Phase 2 add-on study design provides translational research context

• [1] KEGG DRUG: Nisotirostide. Entry D12769. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] AdisInsight. Nisotirostide - Eli Lilly and Company - Drug Profile. Springer Nature, updated 28 Dec 2025. View Source

Why Nisotirostide Differs from Other PYY Analogs

Procurement of a generic GLP-1 receptor agonist (e.g., semaglutide or liraglutide) or even another PYY analogue (e.g., PYY1875) cannot replicate the specific investigational profile of nisotirostide. Nisotirostide is a distinct molecular entity targeting the NPY2 receptor, a pathway that is pharmacologically independent of GLP-1/GIP signaling [1]. Its clinical development is specifically focused on an add-on strategy to existing GLP-1 agonist therapy in patients with inadequate glycemic control, a scenario not addressed by the use of a GLP-1 agonist alone [2]. Furthermore, the only other advanced NPY2R agonist, PYY1875, failed to demonstrate clinically meaningful efficacy and exhibited poor tolerability in Phase II when added to semaglutide, highlighting that not all PYY analogues are interchangeable and that nisotirostide represents a unique molecular entity with a yet-to-be-defined clinical profile [3].

Nisotirostide

Other PYY analogs

Receptor selectivity and half-life engineering may differ, altering in vivo pharmacology profile

Nisotirostide

Other PYY analogs

Clinical stage and add-on GLP-1 RA study context may not transfer to standalone obesity investigations

Nisotirostide

Other PYY analogs

Tolerability profile assessed with GLP-1 RA combination; monotherapy tolerability may differ

• [1] KEGG DRUG: Nisotirostide. Entry D12769. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] ClinicalTrials.eu. Study of LY3457263 compared to placebo in adults with type 2 diabetes who are taking semaglutide or tirzepatide but have not reached their blood sugar goals. NCT05582096. View Source
• [3] Wulff BS, Chambers AP, Osorto Contreras CK, et al. Long-acting PYY3-36 analogue with semaglutide for obesity: from preclinical assessment through randomized clinical studies. Obesity (Silver Spring). 2025;33(8):1457. PMID: 40629530. View Source

Nisotirostide (LY-3457263) Product Differentiation

Molecular Weight and Half-Life vs. Native PYY3-36

Nisotirostide is a selective agonist at the NPY2 receptor (NPY2R/Y2R), a target that is distinct from the GLP-1 and GIP receptors engaged by the current market-leading incretin therapies . This is a qualitative class-level differentiation, not a quantitative one. While nisotirostide's specific affinity (Ki) or functional potency (EC50) at the NPY2R has not been publicly disclosed, it is established as an agonist of this receptor family. In contrast, the primary comparators in the obesity/diabetes space, semaglutide and tirzepatide, act as GLP-1 receptor agonists and GLP-1/GIP dual agonists, respectively, with well-characterized potencies at their respective receptors. Semaglutide, for instance, is a highly potent GLP-1R agonist, while tirzepatide is a biased agonist at the GIPR and GLP-1R [1]. This fundamental difference in the molecular target and downstream signaling pathway (NPY system vs. incretin system) is a primary driver for scientific and industrial interest, as it offers a novel approach to appetite and metabolic control, particularly for patients with suboptimal response to incretin monotherapy.

Half-life extension

Cross-study comparable

Engineered for once-weekly dosing vs. native ~8-10 min half-life

Supports chronic in vivo model selection over native peptide infusion

Phase 1 PK data not yet publicly disclosed; inferred from dosing interval

Evidence Dimension	Primary Pharmacological Target
Target Compound Data	NPY2 receptor agonist
Comparator Or Baseline	Semaglutide (GLP-1 receptor agonist); Tirzepatide (GIP/GLP-1 receptor dual agonist)
Quantified Difference	Qualitative difference in receptor target and signaling pathway (NPY system vs. incretin system). Quantitative receptor binding/activation data for nisotirostide are not publicly available.
Conditions	Not applicable for qualitative target comparison

Why This Matters

For procurement in research settings, the selection of nisotirostide is driven by the need for a specific NPY2R agonist tool compound to investigate pathways complementary to, and potentially synergistic with, incretin biology, a role that GLP-1 agonists cannot fulfill.

• [1] Willard FS, Douros JD, Gabe MB, et al. Tirzepatide is an imbalanced and biased dual GIP and GLP-1 receptor agonist. JCI Insight. 2020;5(17):e140532. (For comparator mechanism) View Source

Clinical Strategy: Add-On to GLP-1 RAs in T2D

Nisotirostide is being developed with a unique and specific clinical strategy: as an add-on therapy for patients with Type 2 Diabetes (T2D) who have not achieved their glycemic goals on a stable dose of semaglutide or tirzepatide [1]. This Phase II clinical trial (NCT05582096) directly compares the addition of once-weekly subcutaneous nisotirostide to the addition of a placebo, with all participants continuing their background GLP-1 agonist therapy for 24 weeks [1]. The primary outcome is the change in HbA1c [2]. This study design is a direct test of the hypothesis that NPY2R agonism can provide incremental glycemic and weight benefits in the specific population of GLP-1 agonist inadequate responders. The trial is currently ongoing, with an estimated completion date in December 2026 [1].

Trial design context

Cross-study comparable

Only NPY2R agonist in active Phase 2 as add-on to semaglutide/tirzepatide in T2D; 240 participants

Model-relevant endpoint context for translational research design

Trial ongoing (NCT06897475); data not yet published

Evidence Dimension	Clinical Development Indication and Trial Design
Target Compound Data	Add-on to semaglutide or tirzepatide in T2D patients with inadequate glycemic control (Phase II, NCT05582096).
Comparator Or Baseline	Placebo added to semaglutide or tirzepatide.
Quantified Difference	Quantitative efficacy results (e.g., HbA1c change, weight loss) are not yet available as the trial is ongoing.
Conditions	Phase II, randomized, double-blind, placebo-controlled trial in adults with T2D on a stable dose of semaglutide or tirzepatide for 24 weeks.

Why This Matters

This specific trial design defines the intended patient population and therapeutic niche for nisotirostide. For procurement, this is the critical evidence that the compound is not intended as a monotherapy but as an adjunct to existing GLP-1 therapy, distinguishing it from all other agents in its class or the broader metabolic disease space.

• [1] ClinicalTrials.eu. Study of LY3457263 compared to placebo in adults with type 2 diabetes who are taking semaglutide or tirzepatide but have not reached their blood sugar goals. NCT05582096. View Source
• [2] GZFD LY3457263 - UK Health Research Authority (HRA) approval details. View Source

Tolerability Profile vs. Other PYY Analogs

The NPY2 receptor agonist class has a relevant, recent clinical comparator: PYY1875 (NNC0165-1875) from Novo Nordisk. In a Phase II trial evaluating PYY1875 as an add-on to semaglutide 2.4 mg for obesity, the treatment effect was reported as 'modest but not clinically meaningful' [1]. Specifically, the addition of PYY1875 1.0 mg to semaglutide did not result in a clinically significant improvement in weight loss compared to adding a placebo [1]. Furthermore, the 1.0 mg dose was associated with common gastrointestinal adverse events, and the 2.0 mg dose escalation regimen was not tolerated [1]. While direct, head-to-head data between nisotirostide and PYY1875 do not exist, this class-level evidence from a structurally related analogue highlights that nisotirostide must demonstrate a superior efficacy and/or tolerability profile to succeed where PYY1875 did not. The specific modifications in nisotirostide's sequence (which includes a C-terminal amide and a unique amide bridge between chain 1 and chain 2 ) may result in improved pharmacological properties compared to PYY1875, but this remains to be proven by the ongoing Phase II data.

Tolerability context

Class-level inference

PYY1875 and BI 1820237 development limited by GI tolerability; Nisotirostide Phase 2 initiated with GLP-1 RA combination

Tolerability endpoint review informs preclinical model design

Direct head-to-head tolerability data unavailable

Evidence Dimension	Phase II Clinical Efficacy as Add-On to GLP-1 Agonist
Target Compound Data	Data not yet available (Phase II ongoing).
Comparator Or Baseline	PYY1875 (1.0 mg) added to semaglutide 2.4 mg: 'modest but not clinically meaningful' weight loss effect vs. placebo in a 16-week treatment period.
Quantified Difference	Not yet quantifiable for nisotirostide. PYY1875 did not meet its clinical efficacy threshold.
Conditions	Nisotirostide: 24-week Phase II add-on to semaglutide/tirzepatide in T2D. PYY1875: 16-week Phase II add-on to semaglutide in obesity.

Why This Matters

This class-level evidence provides a crucial benchmark for assessing nisotirostide's potential value. Procurement decisions for research tools are informed by the understanding that nisotirostide is entering a space where a close analogue has recently failed to demonstrate clinical viability, making its own clinical readout a high-impact event. It also justifies the need for a different molecular entity within the NPY2R agonist class.

• [1] Wulff BS, Chambers AP, Osorto Contreras CK, et al. Long-acting PYY3-36 analogue with semaglutide for obesity: from preclinical assessment through randomized clinical studies. Obesity (Silver Spring). 2025;33(8):1457. PMID: 40629530. View Source

Purity and Formulation vs. Custom Synthesis

A Phase I, randomized, parallel, double-blind, placebo-controlled study (NCT05582096) was completed to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of nisotirostide when administered in combination with tirzepatide [1]. The trial enrolled 38 adult and elderly participants in the United States [1]. The successful completion of this Phase I study is a prerequisite for the ongoing Phase II trial. While the full quantitative results (e.g., adverse event rates, PK parameters) have not been published, the advancement to Phase II implies that the safety and tolerability profile of the combination was considered acceptable to proceed [2]. This is a critical differentiator from PYY1875, where a 2.0 mg dose escalation regimen was not tolerated in combination with semaglutide [3].

Purity specification

Cross-study comparable

99.45% (HPLC) vs. 90-98% for custom synthesis

Supports assay reproducibility and lot consistency

Vendor Certificate of Analysis; batch-dependent variability may still occur

Evidence Dimension	Phase I Tolerability Signal
Target Compound Data	Phase I combination study with tirzepatide completed; advanced to Phase II (implied acceptable tolerability).
Comparator Or Baseline	PYY1875: 2.0 mg dose escalation regimen not tolerated as add-on to semaglutide.
Quantified Difference	Qualitative difference in tolerability signals based on trial progression vs. discontinuation.
Conditions	Phase I combination safety/tolerability study in overweight/obese participants for nisotirostide; Phase II efficacy/tolerability study for PYY1875.

Why This Matters

For procurement, the existence of positive (or at least not negative) Phase I combination data is a key piece of evidence supporting the feasibility of the drug's intended clinical use. It de-risks the compound's profile relative to the class failure of PYY1875 and provides a rationale for continued investment and research.

• [1] Table 6. Emerging therapies for obesity: A summary of recent Phase 1 and 2 trials. Indian J Endocrinol Metab. 2024. (via PMC). View Source
• [2] AdisInsight. Nisotirostide - Eli Lilly and Company - Drug Profile. Springer Nature, updated 28 Dec 2025. View Source
• [3] Wulff BS, Chambers AP, Osorto Contreras CK, et al. Long-acting PYY3-36 analogue with semaglutide for obesity: from preclinical assessment through randomized clinical studies. Obesity (Silver Spring). 2025;33(8):1457. PMID: 40629530. View Source

Nisotirostide (LY-3457263) Research Applications

Add-On Glycemic Control in Refractory T2D Models

The most scientifically robust application for nisotirostide is in preclinical and clinical research aimed at understanding the role of the NPY2 receptor in metabolic diseases where response to incretin-based therapies (GLP-1 agonists) is inadequate. As nisotirostide is a selective NPY2R agonist , it serves as a critical tool compound to dissect the contribution of the NPY system to appetite, gastric emptying, and glucose homeostasis in models where GLP-1R signaling is either maximized or impaired. Its use in combination studies with GLP-1 agonists like semaglutide or tirzepatide is directly supported by the Phase II trial design [1], making it a high-value asset for labs exploring novel combination strategies for treatment-resistant obesity and T2DM.

Appetite and Weight Regulation with Long-Acting NPY2R Agonist

For industrial drug discovery and development programs targeting the NPY2 receptor, nisotirostide (LY-3457263) represents the most advanced and clinically characterized reference compound. Its unique sequence and structural modifications (including an amide bridge) provide a specific benchmark for in vitro potency, receptor selectivity, and in vivo efficacy in animal models of obesity and diabetes. When screening or optimizing new chemical entities, procurement of nisotirostide allows for direct comparative studies to validate whether a novel candidate offers improvements in key parameters like potency, metabolic stability, or tolerability, given the known limitations of the class exemplified by PYY1875 [2].

NPY2R Selectivity and Signaling Profiling

As nisotirostide progresses through Phase II development [3], it creates a demand for research tools and assays to support its clinical program. This includes the development of bioanalytical assays (e.g., for pharmacokinetic and immunogenicity testing) and the exploration of potential predictive biomarkers for response to NPY2R agonism. Procurement of nisotirostide is essential for academic and commercial laboratories contracted to support these trials, as well as for independent research aiming to identify patient subpopulations (e.g., those with specific genetic variants in the NPY pathway) who might derive the greatest benefit from this add-on therapy.

Application

Selection Property

Validation Focus

Glycemic endpoint studies with GLP-1 RA background

NPY2R agonist designed for once-weekly dosing in combination models

HbA1c, fasting glucose, and glucose tolerance endpoints in diabetic models

Chronic food intake and body weight regulation

Long-acting format avoids continuous infusion for sustained NPY2R activation

Food intake, body weight, and metabolic parameters in DIO rodent models

NPY2R selectivity and signaling profiling

Defined molecular identity supports reference agonist use in receptor assays

cAMP inhibition, β-arrestin recruitment, and radioligand binding assays

PK/PD modeling of long-acting peptide therapeutics

Reported solubility profile enables formulation and sustained-release studies

Target engagement, half-life, and exposure-response modeling

• [1] ClinicalTrials.eu. Study of LY3457263 compared to placebo in adults with type 2 diabetes who are taking semaglutide or tirzepatide but have not reached their blood sugar goals. NCT05582096. View Source
• [2] Wulff BS, Chambers AP, Osorto Contreras CK, et al. Long-acting PYY3-36 analogue with semaglutide for obesity: from preclinical assessment through randomized clinical studies. Obesity (Silver Spring). 2025;33(8):1457. PMID: 40629530. View Source
• [3] AdisInsight. Nisotirostide - Eli Lilly and Company - Drug Profile. Springer Nature, updated 28 Dec 2025. View Source